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Compound of Interest

Compound Name:
Phenyl 4-

ethylcyclohexanecarboxylate

CAS No.: 91988-52-2

Cat. No.: B1423723

Get Quote

Prepared for Researchers, Scientists, and Drug Development Professionals

Abstract
Phenyl 4-ethylcyclohexanecarboxylate is a chemical entity of growing interest within the

scientific community, particularly in the realms of synthetic chemistry and medicinal research.

This technical guide provides a detailed overview of its fundamental molecular characteristics,

a plausible and detailed synthetic protocol, and an in-depth analysis of its expected

spectroscopic signature. Furthermore, this document explores the potential applications of

Phenyl 4-ethylcyclohexanecarboxylate in drug discovery and development, drawing insights

from structurally related compounds and contemporary bioisosteric replacement strategies. The

information presented herein is intended to serve as a foundational resource for researchers

engaged in the synthesis, characterization, and application of this and similar molecules.
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Phenyl 4-ethylcyclohexanecarboxylate is an ester composed of a 4-

ethylcyclohexanecarboxylic acid moiety and a phenyl group. Its fundamental properties are

summarized in the table below.

Property Value Source

Molecular Formula C₁₅H₂₀O₂ [1]

Molecular Weight 232.318 g/mol [1]

Exact Mass 232.146 u [1]

Synonym
Phenyl 4-ethylcyclohexane-1-

carboxylate
[1]

Synthesis and Mechanism
The most direct and classical approach for the synthesis of Phenyl 4-
ethylcyclohexanecarboxylate is the Fischer-Speier esterification. This acid-catalyzed reaction

involves the condensation of 4-ethylcyclohexanecarboxylic acid with phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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